Cas no 448240-46-8 (N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide)
448240-46-8 structure
Product Name:N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide
CAS No:448240-46-8
MF:C16H11N3O4S
MW:341.341242074966
CID:5746626
PubChem ID:3472322
Update Time:2023-11-11
N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide Chemical and Physical Properties
Names and Identifiers
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- AKOS005076014
- N'-(5-nitro-1-benzothiophene-2-carbonyl)benzohydrazide
- 10P-508S
- 448240-46-8
- N'-benzoyl-5-nitro-1-benzothiophene-2-carbohydrazide
- N'-benzoyl-5-nitrobenzo[b]thiophene-2-carbohydrazide
- Benzo[b]thiophene-2-carboxylic acid, 5-nitro-, 2-benzoylhydrazide
- N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide
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- Inchi: 1S/C16H11N3O4S/c20-15(10-4-2-1-3-5-10)17-18-16(21)14-9-11-8-12(19(22)23)6-7-13(11)24-14/h1-9H,(H,17,20)(H,18,21)
- InChI Key: IIAKXXGFAUILEF-UHFFFAOYSA-N
- SMILES: S1C(C(NNC(C2C=CC=CC=2)=O)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 341.04702701g/mol
- Monoisotopic Mass: 341.04702701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 132Ų
Experimental Properties
- Density: 1.462±0.06 g/cm3(Predicted)
- Boiling Point: 651.5±48.0 °C(Predicted)
- pka: 10.38±0.43(Predicted)
N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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